Cas no 1361914-95-5 (Methyl 3-(bromomethyl)-2-(difluoromethyl)-5-methylpyridine-6-carboxylate)

• Product Name: Methyl 3-(bromomethyl)-2-(difluoromethyl)-5-methylpyridine-6-carboxylate
• CAS No: 1361914-95-5
• MF: C₁₀H₁₀BrF₂NO₂
• MW: 294.092709064484
• CID: 4798076
• Update Time: 2025-10-31

Methyl 3-(bromomethyl)-2-(difluoromethyl)-5-methylpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-2-(difluoromethyl)-5-methylpyridine-6-carboxylate

• Inchi： 1S/C10H10BrF2NO2/c1-5-3-6(4-11)8(9(12)13)14-7(5)10(15)16-2/h3,9H,4H2,1-2H3
• InChI Key： SSKOIQJMFVQIRI-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C)=C(C(=O)OC)N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(bromomethyl)-2-(difluoromethyl)-5-methylpyridine-6-carboxylate

Recent Advances in the Application of Methyl 3-(bromomethyl)-2-(difluoromethyl)-5-methylpyridine-6-carboxylate (CAS: 1361914-95-5) in Chemical Biology and Pharmaceutical Research

Methyl 3-(bromomethyl)-2-(difluoromethyl)-5-methylpyridine-6-carboxylate (CAS: 1361914-95-5) is a highly versatile intermediate in the synthesis of bioactive molecules, particularly in the development of pharmaceuticals targeting various diseases. Recent studies have highlighted its significance in the construction of complex heterocyclic frameworks, which are pivotal in drug discovery. This compound's unique structural features, including the bromomethyl and difluoromethyl groups, make it a valuable building block for the introduction of functional diversity in medicinal chemistry.

One of the most notable applications of this compound is in the synthesis of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. Researchers have utilized its reactive bromomethyl group for cross-coupling reactions, enabling the rapid assembly of diverse molecular architectures. Additionally, the difluoromethyl moiety has been exploited to enhance the metabolic stability and bioavailability of resulting drug candidates, addressing common challenges in pharmaceutical development.

Recent publications have demonstrated the compound's utility in the synthesis of novel pyridine-based scaffolds, which exhibit promising activity against resistant bacterial strains. For instance, a 2023 study published in the Journal of Medicinal Chemistry detailed its use in creating analogs with potent antibacterial properties, showcasing its potential in addressing the global antibiotic resistance crisis. The study reported significant improvements in minimum inhibitory concentrations (MICs) against multidrug-resistant pathogens, underscoring the compound's relevance in contemporary drug design.

Furthermore, advancements in synthetic methodologies have streamlined the production of Methyl 3-(bromomethyl)-2-(difluoromethyl)-5-methylpyridine-6-carboxylate, making it more accessible for large-scale applications. Innovations in catalytic systems and green chemistry approaches have reduced the environmental impact of its synthesis, aligning with the pharmaceutical industry's sustainability goals. These developments are expected to accelerate its adoption in both academic and industrial settings.

In conclusion, Methyl 3-(bromomethyl)-2-(difluoromethyl)-5-methylpyridine-6-carboxylate (CAS: 1361914-95-5) continues to be a cornerstone in chemical biology and pharmaceutical research. Its multifaceted applications, from kinase inhibitor development to antibacterial agent design, highlight its enduring value. As synthetic techniques evolve and new therapeutic targets emerge, this compound is poised to remain at the forefront of innovative drug discovery efforts.